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Compound of Interest

Compound Name:

2-[(3-

Aminophenyl)formamido]acetamid

e

CAS No.: 840537-64-6

Cat. No.: B2409179

Get Quote

Executive Summary & Immediate Directives
Treat as: High-Hazard Organic Amine / Suspected Carcinogen.[1]

2-[(3-Aminophenyl)formamido]acetamide is a nitrogen-rich intermediate often used in

peptide synthesis or medicinal chemistry. Due to the lack of compound-specific global safety

data, the Precautionary Principle applies. You must manage this substance by assuming the

combined hazards of its constituent moieties: Aniline (toxic, sensitizer, aquatic hazard) and

Acetamide (suspected carcinogen, teratogen).

Critical Do's and Don'ts
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Action Directive Reason (The "Why")

Drain Disposal STRICTLY PROHIBITED

Aromatic amines are persistent

aquatic toxins; acetamides are

difficult to degrade in standard

water treatment.

Bleach Treatment PROHIBITED

Reacting hypochlorite with

primary amines (aniline

moiety) can generate

chloroamines or explosive

intermediates.

Waste Stream High-Temp Incineration

Thermal destruction is the only

validated method to break the

aromatic ring and amide bonds

safely.

PPE Double Nitrile Gloves

Aniline derivatives can

permeate standard latex or

thin nitrile; double-gloving

(0.11mm min) provides

necessary breakthrough time.

Hazard Identification & Chemical Logic
To safely dispose of this compound, we must deconstruct its molecular risks. This is a self-

validating hazard assessment based on structural functional groups.

Structural Hazard Analysis
3-Aminophenyl (Aniline Moiety):

Risk: Methemoglobinemia (blood toxicity) and skin sensitization.[2]

Mechanism: Aromatic amines can be absorbed through the skin and oxidized in the liver to

reactive metabolites that damage hemoglobin.

Acetamide Backbone:
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Risk: Carcinogenicity (Category 2) and Reproductive Toxicity.

Mechanism: Acetamide is classified by IARC (Group 2B) and the EPA as a probable

human carcinogen based on liver tumor induction in animal models.

Formamido Linker:

Risk: Hydrolysis potential.

Mechanism: Under acidic or basic conditions (e.g., in a mixed waste container), this

linkage may hydrolyze, releasing free 3-aminoformanilide or other amine byproducts.

Waste Segregation & Preparation[1][3][4][5][6]
Proper segregation is the first line of defense against unexpected exothermic reactions in the

waste drum.

The Segregation Protocol
Container Type: Amber Glass or High-Density Polyethylene (HDPE). Avoid metal containers

due to potential amine-metal complexation.

pH Control: Maintain waste at Neutral to slightly Basic pH (pH 7–9).

Why: Acidic conditions can protonate the amine, increasing solubility but potentially

catalyzing hydrolysis.

Incompatibles:

Oxidizers (Nitric Acid, Peroxides): violent reaction risk.

Aldehydes/Ketones: Potential for Schiff base formation (exothermic).

Visual Workflow: Waste Stream Decision Tree
Use this logic to determine the correct waste container.
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Waste Generation:
2-[(3-Aminophenyl)formamido]acetamide

Physical State?

Solid / Powder Liquid / Solution

Solid Hazardous Waste
(Tag: Toxic/Carcinogen)

Double Bag

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, Water)

Liquid Waste: Halogenated
(Tag: Toxic Organics)

Liquid Waste: Non-Halogenated
(Tag: Toxic Organics)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-[(3-Aminophenyl)formamido]acetamide waste

based on physical state and solvent carrier.

Step-by-Step Disposal Procedure
This protocol ensures compliance with RCRA (USA) and REACH (EU) standards for hazardous

organic waste.

Phase 1: Personal Protective Equipment (PPE)
Before opening any waste container, don the following:
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Eyes: Chemical Splash Goggles (ANSI Z87.1).

Hands: Double Nitrile Gloves (Outer layer >0.11mm). Change immediately if splashed.

Respiratory: If handling powder outside a fume hood, use an N95 or P100 particulate

respirator.

Phase 2: Collection & Labeling
Quantify: Estimate the mass/volume of the waste.

Transfer:

Solids: Sweep carefully into a disposable weigh boat, then transfer to a wide-mouth HDPE

jar. Rinse the contaminated surface with a small amount of ethanol and add the rinsate to

the Liquid waste stream.

Liquids: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated) using a

funnel to prevent drips.

Labeling:

Attach a hazardous waste tag immediately.

Chemical Name: Write the full name. Do not use abbreviations or structural formulas.

Hazard Checkboxes: Check "Toxic" and "Carcinogen/Chronic Toxin."

Phase 3: Final Hand-off
Cap the container tightly.

Wipe the exterior of the container with a damp paper towel (dispose of towel as solid

hazardous waste).

Store in a Secondary Containment Tray in a Satellite Accumulation Area (SAA) until EHS

pickup.

Disposal Method: Request High-Temperature Incineration.
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Technical Note: Incineration at >1000°C ensures the complete oxidation of the aromatic

amine to

,

, and

, preventing environmental persistence.

Spill Management Protocol
In the event of an accidental release, immediate action is required to prevent exposure and

facility contamination.[1][3]

Spill Response Logic

Spill Detected Assess Volume
& Hazard

Minor Spill
(<100mL / <10g)Manageable

Major Spill
(>100mL / >10g)

High Risk

Don PPE
(Goggles, Double Gloves, Lab Coat)

Evacuate Area
Call EHS/Emergency

Containment
(Absorbent Pads/Vermiculite)

Clean Up
(Soap/Water Wash)

Dispose as
Hazardous Waste

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of 2-[(3-
Aminophenyl)formamido]acetamide.

Cleanup Steps for Minor Spills:

Isolate: Demarcate the area.

Absorb: Cover liquid spills with vermiculite or spill pads. For powders, cover with a wet paper

towel to prevent dust generation, then wipe up.

Decontaminate: Wash the surface with a soapy water solution (surfactant) to lift the organic

residue. Do not use bleach.
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Pack: Place all cleanup materials into a clear plastic bag, seal it, and place that bag inside

the solid hazardous waste bin.

Regulatory Framework & Compliance
Adherence to these regulations is mandatory for legal compliance and environmental

stewardship.

Regulation Applicability Key Requirement

EPA RCRA (USA) 40 CFR Part 261

While not explicitly P-listed, the

aniline content makes it a

characteristic toxic waste if

leachable (TCLP). Must be

incinerated.

OSHA HazCom 29 CFR 1910.1200

All containers must be labeled

with the signal word

WARNING or DANGER and

relevant pictograms (Health

Hazard).

REACH (EU) Annex XVII

Aromatic amines are restricted

substances. Release into

water systems is strictly

monitored.
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Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:

Aniline.

European Chemicals Agency (ECHA).Substance Information: Aromatic Amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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